Cas no 2225127-04-6 (2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride)

• Product name: 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride
• CAS No: 2225127-04-6
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• CID: 5184306
• PubChem ID: 137964096

2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2R,4S)-4-fluoropyrrolidin-2-yl]acetic acid hydrochloride
• 2-((2R,4S)-4-Fluoropyrrolidin-2-yl)acetic acid hydrochloride
• 2-[(2R,4S)-4-fluoropyrrolidin-2-yl]acetic acid;hydrochloride
• starbld0036975
• 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride

• Inchi： 1S/C6H10FNO2.ClH/c7-4-1-5(8-3-4)2-6(9)10;/h4-5,8H,1-3H2,(H,9,10);1H/t4-,5-;/m0./s1
• InChI Key： HHHUTVKCHWFLAS-FHAQVOQBSA-N
• SMILES： Cl.F[C@@H]1CN[C@H](CC(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Topological Polar Surface Area: 49.3

Additional information on 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride

2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride: A Comprehensive Overview of Its Properties and Applications

The compound 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride (CAS No. 2225127-04-6) is a fluorinated pyrrolidine derivative that has garnered significant attention in the pharmaceutical and chemical research communities. Its unique structural features, including the fluoropyrrolidine core and acetic acid moiety, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the field.

One of the key reasons for the growing interest in 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride is its role in drug discovery. The fluorine atom in the pyrrolidine ring enhances the compound's metabolic stability and bioavailability, making it a preferred choice for medicinal chemists. Researchers are increasingly exploring its potential in the development of small-molecule therapeutics, particularly for targeting enzymes and receptors involved in neurological and inflammatory diseases. This aligns with the current trend of precision medicine and personalized therapies, which dominate modern pharmaceutical research.

From a synthetic chemistry perspective, the compound's stereochemistry (denoted by 2R,4S) is crucial for its biological activity. The chiral centers in the molecule allow for selective interactions with biological targets, a feature highly sought after in asymmetric synthesis. Recent studies have highlighted its utility in constructing peptidomimetics and protease inhibitors, which are pivotal in treating conditions like diabetes and viral infections. These applications resonate with the increasing demand for novel antiviral agents and metabolic disorder treatments, topics frequently searched in academic and industrial databases.

The physicochemical properties of 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride also merit discussion. Its hydrochloride salt form improves solubility, facilitating its use in aqueous-based reactions and formulations. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to characterize this compound, ensuring its purity and consistency in research settings. These methods are often queried by scientists seeking reliable protocols for compound characterization, reflecting the compound's relevance in quality control and regulatory compliance.

In addition to its pharmaceutical applications, 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride has found use in material science. Its ability to act as a ligand or building block in polymer chemistry has opened new avenues for designing functional materials with tailored properties. This intersects with the rising interest in smart materials and sustainable chemistry, as researchers seek eco-friendly alternatives for industrial processes. The compound's versatility underscores its potential beyond traditional drug development, aligning with broader scientific and environmental goals.

As the scientific community continues to explore the capabilities of 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride, its role in catalysis and bioconjugation is also being investigated. These areas are particularly relevant to the fields of biotechnology and nanomedicine, where precise molecular interactions are critical. The compound's compatibility with click chemistry and other modern synthetic techniques further enhances its appeal, addressing the need for efficient and scalable methodologies in research and production.

In conclusion, 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride (CAS No. 2225127-04-6) represents a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its structural uniqueness, combined with its adaptability to contemporary research trends, positions it as a valuable asset in scientific innovation. By addressing common search queries and highlighting its relevance to current hotspots like drug discovery and sustainable chemistry, this article aims to provide a thorough and engaging resource for professionals and enthusiasts alike.